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Compound of Interest

Compound Name: L-Aspartic acid 4-benzyl ester

Cat. No.: B7780624

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of L-Aspartic acid 4-benzyl ester, a key derivative of L-aspartic acid. This
compound is frequently utilized in peptide synthesis and the development of block copolymers.

[1]

Core Physicochemical Properties

L-Aspartic acid 4-benzyl ester is a white to off-white crystalline solid.[1][2] Key quantitative
data and identifiers for this compound are summarized in the table below.
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Property Value

Molecular Formula C11H13NO4[3][4]

Linear Formula CeHsCH20COCH2CH(NH2)COOH

Molecular Weight 223.23 g/mol

CAS Number 2177-63-1[1][2][3][4]

Appearance White to off-white powder/crystalline solid[1][2]
Purity =>98%][ 3]

Melting Point ~225 °C (decomposes)[1]

Soluble in DMSO, Chloroform,
Solubility Dichloromethane, Ethyl Acetate, Acetone;

Insoluble in water[1][2]

Storage Temperature -20°C[2]

Experimental Protocols
Melting Point Determination

The melting point of L-Aspartic acid 4-benzyl ester is a critical parameter for its identification
and purity assessment. A standard method for its determination is the capillary melting point
technique.

Methodology:

o Sample Preparation: A small, dry sample of L-Aspartic acid 4-benzyl ester is finely
powdered and packed into a capillary tube to a height of 2-3 mm.

 Instrumentation: The capillary tube is placed in a calibrated melting point apparatus.

» Heating: The sample is heated at a controlled rate. An initial rapid heating phase can be
employed to approach the expected melting point, followed by a slower heating rate (1-2 °C
per minute) as the melting point is neared to ensure thermal equilibrium.
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« Observation: The temperature at which the substance first begins to melt (the solid phase is
in equilibrium with the liquid phase) and the temperature at which the substance is
completely liquid are recorded. For L-Aspartic acid 4-benzyl ester, decomposition is
observed at approximately 225 °C.[1]

Logical Relationships

The following diagram illustrates the relationship between the chemical compound, its
molecular formula, and its calculated molecular weight.

Logical Relationship of L-Aspartic Acid 4-Benzyl Ester Properties

L-Aspartic Acid Molecular Formula results in Molecular Weight

4-Benzyl Ester C11H13NOa 223.23 g/mol

Click to download full resolution via product page

Fig 1: L-Aspartic Acid 4-Benzyl Ester Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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